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Introduction

PIM2 (Proviral Integration site for Moloney murine leukemia virus 2) is a serine/threonine
kinase that plays a crucial role in cell survival, proliferation, and apoptosis.[1] Its dysregulation
is implicated in various malignancies, including leukemia, liver, lung, myeloma, prostate, and
breast cancers, making it a significant target for drug development.[1] Understanding the
subcellular localization of PIM2 is critical for elucidating its function and the efficacy of targeted
therapies. Immunofluorescence (IF) is a powerful technique to visualize the distribution of PIM2
within the cell. These application notes provide a detailed protocol for immunofluorescence
staining of PIM2, along with supporting data and pathway information.

PIM2 is predominantly found in the cytoplasm, but it can also translocate to the nucleus to
regulate the function of various proteins involved in cell cycle progression and apoptosis.[1] For
instance, PIM2 can phosphorylate p21, increasing its stability in the nucleus, and also
phosphorylate p27, which promotes its nuclear localization.[1]

PIM2 Signaling Pathway
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PIM2 is a constitutively active kinase, and its activity is primarily regulated at the level of gene
expression and protein stability. Several transcription factors, including STAT3, STAT5, and
HIF-1a, can induce PIM2 expression.[1] Once expressed, PIM2 phosphorylates a wide range
of downstream targets to promote cell survival and proliferation while inhibiting apoptosis. Key
substrates include the pro-apoptotic protein BAD, the cell cycle inhibitors p21 and p27, the
translational repressor 4E-BP1, and the oncoprotein MYC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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